Cas no 915923-80-7 ((3,4-dimethylphenyl)(2-thienyl)methanone)

(3,4-dimethylphenyl)(2-thienyl)methanone structure
915923-80-7 structure
Product Name:(3,4-dimethylphenyl)(2-thienyl)methanone
CAS No:915923-80-7
MF:C13H12OS
MW:216.298782348633
MDL:MFCD08691764
CID:878463
PubChem ID:24261549
Update Time:2025-04-19

(3,4-dimethylphenyl)(2-thienyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dimethylphenyl)(thiophen-2-yl)methanone
    • (3,4-dimethylphenyl)(2-thienyl)methanone(SALTDATA: FREE)
    • (3,4-dimethylphenyl)-thiophen-2-ylmethanone
    • CHEMBRDG-BB 6466350
    • 915923-80-7
    • (3,4-DIMETHYLPHENYL)(2-THIENYL)METHANONE
    • BS-36457
    • AKOS009348781
    • MFCD08691764
    • DTXSID10640552
    • (3,4-dimethylphenyl)(2-thienyl)methanone
    • MDL： MFCD08691764
    • Inchi： 1S/C13H12OS/c1-9-5-6-11(8-10(9)2)13(14)12-4-3-7-15-12/h3-8H,1-2H3
    • InChI Key： NULMBVQLHKQESS-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 216.06100
  • Monoisotopic Mass: 216.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 362°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.591
  • PSA: 45.31000
  • LogP: 3.59590

(3,4-dimethylphenyl)(2-thienyl)methanone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3,4-dimethylphenyl)(2-thienyl)methanone Pricemore >>

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(3,4-dimethylphenyl)(2-thienyl)methanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:915923-80-7)(3,4-dimethylphenyl)(2-thienyl)methanone
Order Number:A1190839
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:13
Price ($):169.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:915923-80-7)(3,4-dimethylphenyl)(2-thienyl)methanone
A1190839
Purity:99%
Quantity:5g
Price ($):169.0
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